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Compound of Interest

2-Amino-3-(2-methoxyphenyl)-2-
Compound Name:
methylpropan-1-ol

Cat. No.: B13221107

Get Quote

Executive Summary & Structural Definitions

The "2-methoxy substituted amino alcohol" motif represents a critical pharmacophore in
modern drug design, acting as a versatile handle for tuning solubility, lipophilicity, and intra-
molecular hydrogen bonding (IMHB). Unlike simple alkyl chains, the introduction of a methoxy
group at the 2-position (relative to the amine or alcohol) introduces a strong gauche effect,
locking the molecule into specific conformations that can dramatically alter receptor binding
affinity.

This guide distinguishes between two primary structural classes often conflated in literature:

e Class A (O-Methylated Ethers): Derivatives of 2-methoxyethylamine (e.g., MeO-CH2-CH2-
NH2). These are technically amino ethers but function as "capped” amino alcohols.

e Class B (C-Methoxy Backbone): True amino alcohols where a methoxy group is a
substituent on the carbon backbone (e.g., 3-amino-2-methoxy-1-propanol).
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Physicochemical Properties: The Electronic & Steric

Landscape
The Gauche Effect and Conformational Bias

The most defining property of 2-methoxy substituted systems is the conformational preference
driven by the gauche effect. In 1,2-disubstituted ethanes containing heteroatoms (O and N), the
most stable conformation is often gauche rather than anti, despite steric repulsion.

e Mechanism: Hyperconjugation between the

orbital and the
antibonding orbital.

» IMHB Stabilization: In 2-methoxyethylamine derivatives, a weak intramolecular hydrogen
bond (

) stabilizes the gauche conformer by approximately 1.5-2.0 kcal/mol compared to the anti
conformer. This "pre-organization” reduces the entropic penalty upon binding to a protein
target.

Basicity and pKa Modulation

The methoxy group acts as an electron-withdrawing group (EWG) via the inductive effect (-I),
reducing the electron density on the nitrogen atom compared to an unsubstituted alkyl chain.

Table 1: Comparative Basicity of Amino Alcohol Derivatives
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pKa (Conjugate

Compound Structure . Electronic Driver
Acid)
) Reference (Inductive

Ethylamine 10.7

donor)
Ethanolamine 9.5 - effect of OH

] -| effect of OMe

2-Methoxyethylamine 9.89

(weaker than OH)
2-Fluoroethylamine 8.9 Strong -1 effect of F

Insight: The pKa of 9.89 makes 2-methoxyethylamine a stronger nucleophile than
ethanolamine at physiological pH (7.4), as a higher fraction remains unprotonated, yet it retains
lower basicity than pure alkyl amines, reducing non-specific protein binding.

Lipophilicity and Solubility (LogP vs LogD)

The methoxy group is a "lipophilic scout.” It increases lipophilicity compared to a hydroxyl
group (removing a H-bond donor) but maintains water solubility significantly better than a
methyl group.

e LogP (2-methoxyethylamine): ~ -0.9 (Highly water soluble).[1]

» Bioisosterism: The methoxy group is often used as a bioisostere for a Fluorine atom or a
Hydroxyl group to modulate blood-brain barrier (BBB) permeability.

Synthetic Methodologies
Workflow: Morpholine Synthesis via Ethylene Sulfate

One of the most valuable applications of 2-methoxy amino alcohol derivatives is their
conversion into morpholines, a privileged scaffold in CNS drugs (e.g., Reboxetine). Traditional
cyclization using acid is harsh. The modern "Green" approach utilizes ethylene sulfate.
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Figure 1: Redox-Neutral Synthesis of Morpholines from Amino Alcohols

Click to download full resolution via product page

Protocol: Regioselective Epoxide Opening (Class B
Synthesis)

To synthesize C-methoxy substituted amino alcohols (e.g., 1-amino-2-methoxy-3-hydroxy
derivatives), one must control the regioselectivity of epoxide ring opening.

Reagents:
o Glycidyl Methyl Ether (Starting Material)
e Primary Amine (

)

e Lewis Acid Catalyst (Optional:

Step-by-Step Protocol:
o Preparation: Dissolve Glycidyl Methyl Ether (1.0 equiv) in Acetonitrile (0.5 M).

o Addition: Add Lithium Perchlorate (0.1 equiv) to activate the epoxide oxygen. Note: Li+
coordinates to the epoxide oxygen, increasing electrophilicity.

» Nucleophilic Attack: Add the amine (1.1 equiv) dropwise at 0°C to prevent polymerization.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.
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o Mechanism: The amine attacks the less substituted carbon (steric control) to yield the
secondary alcohol with a retained methoxy group.

o Workup: Quench with saturated

, extract with DCM, and dry over

Applications in Drug Discovery[2][3][4][5][6]
Metabolic Stability & Soft Spots

The methoxy group is metabolically distinct from the hydroxyl group.
e CYP450 Interaction: The

moiety is a potential site for O-demethylation by CYP2D6 or CYP3A4.

o Strategy: If O-demethylation is too rapid (leading to high clearance), Medicinal Chemists
often replace the

with

(Trifluoromethoxy) or a difluoromethoxy group. This blocks the metabolic "soft spot” while
retaining the steric bulk and electronic properties.

Chiral Auxiliaries: 2-Methoxy-2-phenylethanol

The derivative (R)-(-)-2-Methoxy-2-phenylethanol is a potent chiral auxiliary.

e Usage: It is used to synthesize tetraalkoxy[4]resorcinarenes and as a resolving agent for
chiral amines.

e Mechanism: The interaction between the phenyl ring (

-system) and the methoxy oxygen creates a rigid chiral pocket that discriminates between
enantiomers of a reaction partner.

Visualizing the Bioisosteric Relationship
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The following diagram illustrates the decision tree for substituting a Methoxy group in an amino
alcohol scaffold during Lead Optimization.

Lead Compound
(Contains -OH)

l

Problem:
High Clearance / Low CNS Pen

llmprove Permeability

Strategy A:
Methylation (-OMe)

l

Result:
LogP Increases
H-Bond Donor Removed

l

Risk:
Metabolic Instability
(O-Demethylation)

llf unstable

Strategy B:
Fluorination (-OCF3)

l

Result:
Metabolic Block
Lipophilicity Boost

Figure 2: Methoxy Bioisosterism Decision Tree in Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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